Cas no 58121-01-0 (1H-Pyrrole-3-carbonitrile, 2-amino-4-ethyl-5-methyl-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 2-amino-4-ethyl-5-methyl-
• CAS No: 58121-01-0
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 343044
• PubChem ID: 12234066
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile, 2-amino-4-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 2-amino-4-ethyl-5-methyl-
• 2-amino-4-ethyl-5-methyl-1H-pyrrole-3-carbonitrile
• AKOS006361990
• 58121-01-0
• DTXSID80481656

• Inchi： 1S/C8H11N3/c1-3-6-5(2)11-8(10)7(6)4-9/h11H,3,10H2,1-2H3
• InChI Key： CMYFQILCPKVHSF-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C(CC)=C1C)N

Computed Properties

• Exact Mass: 149.09543
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 65.6